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Compound of Interest

1-(Dimethoxymethyl)-4-
Compound Name:
methoxybenzene

Cat. No.: B1265740

An In-depth Overview of Commercial Availability, Synthesis, and Applications for Researchers
and Drug Development Professionals.

This technical guide provides essential information on 1-(Dimethoxymethyl)-4-
methoxybenzene (also known as p-Anisaldehyde dimethyl acetal), a key reagent in organic
synthesis. This document details its commercial availability, provides a comprehensive
synthesis protocol, and outlines its primary applications, particularly its role as a protecting
group for aldehydes. This guide is intended to support researchers, chemists, and
professionals in the fields of drug discovery and chemical development.

Physicochemical Properties

1-(Dimethoxymethyl)-4-methoxybenzene is an organic compound with the molecular formula
C10H140s3.[1] It is characterized as a clear, colorless to light yellow liquid.[2] Key physical and
chemical properties are summarized below.
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Property Value
CAS Number 2186-92-7
Molecular Formula C10H1403[1][3]

Molecular Weight 182.22 g/mol [1][3]
N ) 235 °C at 760 mmHg; 85-87 °C at 0.1 mmHg[1]
Boiling Point
[4]
Density ~1.07 g/mL at 20 °C[2][4]
N Insoluble in water; soluble in alcohol and
Solubility ]
common organic solvents.[1][2]
Flash Point >110 °C[1][5]

Refractive Index

n20/D ~1.505[4]

Commercial Availability and Suppliers

1-(Dimethoxymethyl)-4-methoxybenzene is readily available from a variety of chemical

suppliers, catering to both research and bulk quantity needs. Purity levels are typically high,

often exceeding 97-98%. Pricing can vary based on purity, quantity, and the specific vendor.

Below is a summary of prominent suppliers and available data.
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. . Available Quantities /
Supplier Purity L.
Example Pricing

Research quantities (e.g.,

Sigma-Aldrich >98.5% (GC)[4]
50mL)

Research quantities (e.g., 25g,

Thermo Scientific (Alfa Aesar) 98%]6]
250g, 5009)[2][6]

TCI Chemicals >97.0% (GC)[7] Research and bulk quantities
5g (¥ 108.0), 25¢g (¥ 318.0) -
Chemsrc 96.0% to 98.0%[8][9] o ]
Note: Pricing is illustrative[8][9]
Smolecule In Stock Research quantities

Acros Organics (via Fisher

_ 98%(5] 25g, 250g, 5009
Sci.)

Note: Prices are subject to change and may not include shipping or handling fees. Researchers
should consult supplier websites for current pricing and availability.

Core Applications in Research and Development

The primary utility of 1-(Dimethoxymethyl)-4-methoxybenzene in organic synthesis is as a
protecting group for aldehydes.[1] The dimethyl acetal functional group is stable under neutral
or basic conditions but can be readily cleaved under acidic conditions to regenerate the parent
aldehyde. This stability profile makes it invaluable in multi-step syntheses where an aldehyde's
reactivity needs to be masked while other parts of a molecule are modified.

Its applications include:

o Multi-step Organic Synthesis: Protecting aldehyde functionalities during reactions such as
Grignard additions, reductions, or oxidations that would otherwise target the aldehyde.

o Carbohydrate Chemistry: Used as a protecting group reagent for diols.[10]

o Fragrance Industry: Utilized in the formulation of fragrances due to its aromatic properties.[1]
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Experimental Protocol: Synthesis of 1-
(Dimethoxymethyl)-4-methoxybenzene

The most common and efficient method for synthesizing 1-(Dimethoxymethyl)-4-
methoxybenzene is through the acid-catalyzed acetalization of p-anisaldehyde. The following
protocol is adapted from established chemical literature.

Reaction Scheme: p-Anisaldehyde + Trimethyl Orthoformate — 1-(Dimethoxymethyl)-4-
methoxybenzene

Materials:

e p-Anisaldehyde (p-methoxybenzaldehyde) (2.7 g, 20 mmol)
e Trimethyl orthoformate (4.4 mL, 40 mmol)

e Dry Methanol (8 mL)

o Copper(ll) tetrafluoroborate hydrate (48 mg, ~0.2 mmol)

o Saturated sodium hydrogen carbonate solution

» Ethyl acetate

o Saturated sodium chloride solution (brine)

¢ Anhydrous sodium sulfate

Procedure:

Under a nitrogen atmosphere, combine p-anisaldehyde (2.7 g, 20 mmol) and trimethyl
orthoformate (4.4 mL, 40 mmol) in 8 mL of dry methanol in a suitable reaction flask.

Add copper(ll) tetrafluoroborate hydrate (48 mg) to the solution.

Stir the reaction mixture at room temperature for 1 hour.

Quench the reaction by adding a saturated aqueous solution of sodium hydrogen carbonate.
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e Perform an extraction using ethyl acetate.

e Wash the organic phase with a saturated sodium chloride solution.
e Dry the organic phase over anhydrous sodium sulfate.

« Filter off the sodium sulfate.

o Concentrate the filtrate under reduced pressure to yield the final product, 1-
(Dimethoxymethyl)-4-methoxybenzene. The reported yield for this procedure is 99%.[8]

Visualized Workflows and Pathways

To further elucidate the synthetic process, the following diagrams illustrate the reaction
workflow and the logical relationship of its components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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